Cas no 2548996-92-3 (4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine)
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- F6619-5194
- 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
- 2548996-92-3
- AKOS040709399
- 4-[4-[4-[(5-Methyl-4-isoxazolyl)methyl]-1-piperazinyl]-2-pyrimidinyl]morpholine
-
- Inchi: 1S/C17H24N6O2/c1-14-15(12-19-25-14)13-21-4-6-22(7-5-21)16-2-3-18-17(20-16)23-8-10-24-11-9-23/h2-3,12H,4-11,13H2,1H3
- InChI Key: DEONOQGPCLWIDG-UHFFFAOYSA-N
- SMILES: N1(C2=NC=CC(N3CCN(CC4=C(C)ON=C4)CC3)=N2)CCOCC1
Computed Properties
- Exact Mass: 344.19607403g/mol
- Monoisotopic Mass: 344.19607403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 561.9±60.0 °C(Predicted)
- pka: 10.58±0.50(Predicted)
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-5194-2μmol |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-5μmol |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-10μmol |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-20μmol |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-1mg |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-2mg |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-3mg |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-4mg |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-5mg |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5194-10mg |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine |
2548996-92-3 | 10mg |
$118.5 | 2023-09-07 |
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine
Introduction to 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine (CAS No. 2548996-92-3)
4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine (CAS No. 2548996-92-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a piperazine moiety, and a 5-methyl-1,2-oxazole substituent. These structural elements contribute to its potential therapeutic applications and biological activities.
The synthesis of 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine involves multi-step reactions, typically starting from readily available starting materials such as morpholine and piperazine derivatives. The key steps in the synthesis include the formation of the piperazine ring, the introduction of the 5-methyl-1,2-oxazole substituent, and the final coupling with the pyrimidine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.
In terms of its biological activity, 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine has shown promising results in various preclinical studies. One of the primary areas of interest is its potential as an inhibitor of specific protein kinases. Protein kinases play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. Studies have demonstrated that this compound can selectively inhibit certain kinases, thereby modulating key signaling pathways involved in cell proliferation and survival.
Furthermore, 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine has been evaluated for its anti-inflammatory properties. In vitro assays have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.
The pharmacokinetic profile of 4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]
To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-{4-[
In conclusion, 4-(4-{4-[
2548996-92-3 (4-(4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-2-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)